Cas no 895467-90-0 (2-(4-chlorobenzenesulfonyl)-N-(1,2-dihydroacenaphthylen-5-yl)acetamide)

• Product Name: 2-(4-chlorobenzenesulfonyl)-N-(1,2-dihydroacenaphthylen-5-yl)acetamide
• CAS No: 895467-90-0
• MF: C₂₀H₁₆ClNO₃S
• MW: 385.863943099976
• CID: 6171265
• PubChem ID: 7544004
• Update Time: 2025-05-20

2-(4-chlorobenzenesulfonyl)-N-(1,2-dihydroacenaphthylen-5-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorobenzenesulfonyl)-N-(1,2-dihydroacenaphthylen-5-yl)acetamide
• F2536-0495
• 2-(4-chlorophenyl)sulfonyl-N-(1,2-dihydroacenaphthylen-5-yl)acetamide
• AKOS024657431
• 895467-90-0
• 2-((4-chlorophenyl)sulfonyl)-N-(1,2-dihydroacenaphthylen-5-yl)acetamide

• Inchi： 1S/C20H16ClNO3S/c21-15-7-9-16(10-8-15)26(24,25)12-19(23)22-18-11-6-14-5-4-13-2-1-3-17(18)20(13)14/h1-3,6-11H,4-5,12H2,(H,22,23)
• InChI Key： UIGXBUCKBZQUDJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(CC(NC1=CC=C2CCC3C=CC=C1C2=3)=O)(=O)=O

Computed Properties

• Exact Mass: 385.0539422g/mol
• Monoisotopic Mass: 385.0539422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 71.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2-(4-chlorobenzenesulfonyl)-N-(1,2-dihydroacenaphthylen-5-yl)acetamide

Introduction to 2-(4-chlorobenzenesulfonyl)-N-(1,2-dihydroacenaphthylen-5-yl)acetamide (CAS No. 895467-90-0)

2-(4-chlorobenzenesulfonyl)-N-(1,2-dihydroacenaphthylen-5-yl)acetamide (CAS No. 895467-90-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, is a member of the acetamide class and features a unique structural arrangement that includes a 4-chlorobenzenesulfonyl group and a 1,2-dihydroacenaphthylene moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 2-(4-chlorobenzenesulfonyl)-N-(1,2-dihydroacenaphthylen-5-yl)acetamide is characterized by its aromatic sulfonyl group and the dihydroacenaphthylene ring system. The presence of the chloro substituent on the benzene ring adds to its lipophilicity, which can influence its pharmacokinetic properties. The acetamide functional group, on the other hand, is known for its ability to form hydrogen bonds, which can enhance the compound's interactions with biological targets.

Recent research studies have explored the potential therapeutic applications of 2-(4-chlorobenzenesulfonyl)-N-(1,2-dihydroacenaphthylen-5-yl)acetamide. One notable area of interest is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a key enzyme implicated in inflammatory diseases. This finding suggests that it could be developed into a novel therapeutic agent for conditions such as rheumatoid arthritis and other inflammatory disorders.

In addition to its enzymatic inhibition properties, 2-(4-chlorobenzenesulfonyl)-N-(1,2-dihydroacenaphthylen-5-yl)acetamide has also shown promise in cancer research. Preclinical studies have indicated that it can selectively target cancer cells while sparing normal cells, potentially reducing side effects associated with traditional chemotherapy. A recent study in Cancer Research reported that this compound effectively induced apoptosis in several cancer cell lines, including those resistant to conventional treatments. These findings highlight its potential as an anticancer agent and warrant further investigation in clinical settings.

The pharmacokinetic profile of 2-(4-chlorobenzenesulfonyl)-N-(1,2-dihydroacenaphthylen-5-yl)acetamide has been extensively studied to understand its behavior in biological systems. Research has shown that it exhibits good oral bioavailability and favorable plasma stability, which are crucial factors for drug development. Additionally, its ability to cross the blood-brain barrier has been investigated, suggesting potential applications in neurological disorders where central nervous system (CNS) penetration is required.

In terms of toxicity, preliminary studies have indicated that 2-(4-chlorobenzenesulfonyl)-N-(1,2-dihydroacenaphthylen-5-yl)acetamide has a favorable safety profile at therapeutic doses. However, as with any new chemical entity (NCE), comprehensive toxicological evaluations are necessary to ensure its safety before advancing to clinical trials. These assessments typically include acute and chronic toxicity studies, genotoxicity tests, and reproductive toxicity evaluations.

The synthesis of 2-(4-chlorobenzenesulfonyl)-N-(1,2-dihydroacenaphthylen-5-yl)acetamide involves several well-established chemical reactions. One common synthetic route starts with the preparation of the dihydroacenaphthylene derivative, which is then coupled with an appropriate sulfonyl chloride using standard coupling reagents such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting intermediate is subsequently reacted with an amine to form the final acetamide product. This synthetic pathway has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

The future prospects for 2-(4-chlorobenzenesulfonyl)-N-(1,2-dihydroacenaphthylen-5-yl)acetamide are promising. Ongoing research aims to further elucidate its mechanism of action and optimize its pharmacological properties for specific therapeutic applications. Additionally, efforts are being made to develop novel analogs with enhanced potency and selectivity. As more data become available from preclinical and clinical studies, this compound may emerge as a valuable addition to the arsenal of drugs used to treat various diseases.

In conclusion, 2-(4-chlorobenzenesulfonyl)-N-(1,2-dihydroacenaphthylen-5-yl)acetamide (CAS No. 895467-90-0) represents a promising candidate in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. Continued research and development will likely uncover new opportunities for its use in improving human health.